Cas no 1186193-95-2 (3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester)

3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester structure
1186193-95-2 structure
Product Name:3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester
CAS No:1186193-95-2
MF:C14H19F2NO6S2
MW:399.430568933487
CID:2134740
PubChem ID:58095328
Update Time:2025-04-21

3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester
    • methyl 2,6-difluoro-3-(N-(propylsulfonyl)propylsulfonamido)benzoate
    • methyl 2,6-difluoro-3-(N-(propylsulfonyl)(propylsulfonamido))benzoate
    • METHYL-2,6-DIFLUORO-3-(N-(PROPYLSULFONYL)PROPYLSULFONAMIDO)BENZOATE
    • FBFKEZIPKITEAW-UHFFFAOYSA-N
    • SCHEMBL913476
    • 1186193-95-2
    • methyl 2,6-difluoro-3-(N-(propylsulfonyl)propylsulfonamido)-benzoate
    • DA-24397
    • Inchi: 1S/C14H19F2NO6S2/c1-4-8-24(19,20)17(25(21,22)9-5-2)11-7-6-10(15)12(13(11)16)14(18)23-3/h6-7H,4-5,8-9H2,1-3H3
    • InChI Key: FBFKEZIPKITEAW-UHFFFAOYSA-N
    • SMILES: S(CCC)(N(C1C=CC(=C(C(=O)OC)C=1F)F)S(CCC)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 399.06200
  • Monoisotopic Mass: 399.06218600Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 114.58000
  • LogP: 4.19900
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